Cas no 659729-09-6 (4-Chloro-6-(4-(trifluoromethyl)phenyl)pyrimidine)

• Product Name: 4-Chloro-6-(4-(trifluoromethyl)phenyl)pyrimidine
• CAS No: 659729-09-6
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• MDL: MFCD09839523
• CID: 962876
• PubChem ID: 16747837
• Update Time: 2025-04-19

4-Chloro-6-(4-(trifluoromethyl)phenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(4-(trifluoromethyl)phenyl)pyrimidine
• 4-chloro-6-(4'-(trifluoromethyl)phenyl)pyrimidine
• 4-chloro-6-[4-(trifluoromethyl)phenyl]pyrimidine
• Pyrimidine, 4-chloro-6-[4-(trifluoromethyl)phenyl]-
• 4-chloro-6-[4-(trifluoromethyl)-phenyl]pyrimidine
• 4-chloro-6-(4-(trifluoromethyl)-phenyl)pyrimidine
• 4-Chloro-6-(4-trifluoromethyl-phenyl)-pyrimidine
• RYYMGPDAXCLXSL-UHFFFAOYSA-N
• 0122AC
• RP29216
• SB60730
• MFCD09839523
• 4-chloro-6-(4-trifluoromethyl-phenyl)pyrimidine
• A867560
• P16646
• AS-53542
• DB-358127
• 4-chloro-6-(4-(trifluoromethyl)phenyl) pyrimidine
• CS-0186991
• J-515072
• SCHEMBL605004
• AKOS014987258
• 4-chloro-6-(4-trifluoromethylphenyl)pyrimidine
• DTXSID80587783
• 659729-09-6

• MDL： MFCD09839523
• Inchi： 1S/C11H6ClF3N2/c12-10-5-9(16-6-17-10)7-1-3-8(4-2-7)11(13,14)15/h1-6H
• InChI Key： RYYMGPDAXCLXSL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(C(F)(F)F)=CC=2)=NC=N1

Computed Properties

• Exact Mass: 258.01700
• Monoisotopic Mass: 258.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3.7

Experimental Properties

• Color/Form: No data available
• Density: 1.386
• Melting Point: No data available
• Boiling Point: 318.736°C at 760 mmHg
• Flash Point: 146.567°C
• Refractive Index: 1.522
• PSA: 25.78000
• LogP: 3.81580

4-Chloro-6-(4-(trifluoromethyl)phenyl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better